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Compound of Interest

Compound Name: JNJ-54119936

Cat. No.: B10825128 Get Quote

Technical Support Center: JNJ-54119936
For researchers, scientists, and drug development professionals, the proper preparation and

storage of compound stock solutions are critical for ensuring experimental reproducibility and

the integrity of results. This guide provides detailed protocols, troubleshooting advice, and

frequently asked questions for preparing a stable stock solution of JNJ-54119936.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of JNJ-54119936?

A1: The recommended solvent for preparing a stock solution of JNJ-54119936 is dimethyl

sulfoxide (DMSO). It is soluble in DMSO up to 10 mM.

Q2: What is the optimal storage condition for a JNJ-54119936 stock solution?

A2: JNJ-54119936 stock solutions in DMSO should be stored at -20°C. It is also advisable to

aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

Q3: For how long is a JNJ-54119936 DMSO stock solution stable?

A3: When stored at -20°C, DMSO stock solutions are generally stable for up to 3-6 months. To

ensure the activity of the compound, it is recommended to test the activity of stocks that have

been stored for longer periods or have undergone more than two freeze-thaw cycles.
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Q4: Can I use other solvents to prepare a stock solution of JNJ-54119936?

A4: While DMSO is the recommended solvent, the solubility of JNJ-54119936 in other solvents

such as ethanol or methanol has not been widely reported. It is recommended to perform

small-scale solubility tests before preparing a large-volume stock solution in an alternative

solvent.

Q5: My JNJ-54119936 powder is difficult to weigh accurately for a small volume stock solution.

What should I do?

A5: For small quantities, it is often more accurate to dissolve the entire contents of the vial in a

precise volume of DMSO to create a concentrated primary stock solution. This primary stock

can then be further diluted to the desired working concentration.
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Issue Potential Cause Troubleshooting Steps

Compound does not fully

dissolve in DMSO.

1. Insufficient mixing. 2.

Compound requires more

energy to dissolve. 3. DMSO

has absorbed moisture (is not

anhydrous).

1. Vortex the solution for

several minutes. 2. Briefly

sonicate the solution in a water

bath. 3. Gently warm the

solution to 30-40°C. 4. Use

fresh, anhydrous DMSO.

Precipitate forms in the stock

solution upon storage.

1. The solution is

supersaturated. 2. The storage

temperature is too low, causing

the DMSO to freeze and the

compound to precipitate. 3.

The DMSO has absorbed

water over time.

1. Gently warm the solution

and vortex until the precipitate

redissolves. Consider

preparing a slightly less

concentrated stock solution. 2.

Store at the recommended

-20°C. Avoid lower

temperatures that can cause

DMSO to freeze (freezing

point: 18.5°C). 3. Ensure the

vial is tightly sealed. Use fresh,

anhydrous DMSO for future

preparations.

Inconsistent experimental

results using the stock

solution.

1. Degradation of the

compound due to multiple

freeze-thaw cycles. 2.

Inaccurate initial weighing or

dilution. 3. The compound has

degraded over a long storage

period.

1. Aliquot the stock solution

into single-use vials to

minimize freeze-thaw cycles.

2. Re-calculate the required

mass and volume. Ensure

balances and pipettes are

calibrated. 3. Prepare a fresh

stock solution.

Quantitative Data Summary
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Parameter Value

Molecular Weight 580.22 g/mol

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Maximum Stock Concentration 10 mM

Recommended Storage Temperature -20°C

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of JNJ-54119936 in DMSO.

Materials:

JNJ-54119936 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or vials

Vortex mixer

(Optional) Sonicator

Procedure:

Calculation:

To prepare a 10 mM stock solution, you will need to dissolve 5.8022 mg of JNJ-54119936
in 1 mL of DMSO.

Calculation:
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Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 580.22 g/mol x 1000 mg/g = 5.8022 mg

Weighing the Compound:

Place a sterile microcentrifuge tube on the analytical balance and tare.

Carefully weigh 5.8022 mg of JNJ-54119936 powder into the tube.

Dissolution:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the

JNJ-54119936 powder.

Close the tube tightly and vortex the solution for 2-3 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If particles remain,

sonicate the tube in a water bath for 5-10 minutes.

Storage:

Once the compound is fully dissolved, aliquot the 10 mM stock solution into smaller,

single-use, sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C.
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Caption: Workflow for preparing a stable stock solution of JNJ-54119936.
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Caption: Simplified RORC signaling pathway inhibited by JNJ-54119936.

To cite this document: BenchChem. [How to prepare a stable stock solution of JNJ-
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[https://www.benchchem.com/product/b10825128#how-to-prepare-a-stable-stock-solution-of-
jnj-54119936]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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